3'-Azetidinomethyl-2-trifluoromethylbenzophenone

Specification

• CAS No.: 898771-91-0
• Molecular Formula: C18H16F3NO
• Molecular Weight: 319.3 g/mol
• IUPAC Name: [3-(azetidin-1-ylmethyl)phenyl]-[2-(trifluoromethyl)phenyl]methanone
• Standard InChI: InChI=1S/C18H16F3NO/c19-18(20,21)16-8-2-1-7-15(16)17(23)14-6-3-5-13(11-14)12-22-9-4-10-22/h1-3,5-8,11H,4,9-10,12H2
• Standard InChI Key: NHQILARDKWHDQW-UHFFFAOYSA-N
• SMILES: C1CN(C1)CC2=CC(=CC=C2)C(=O)C3=CC=CC=C3C(F)(F)F
• Canonical SMILES: C1CN(C1)CC2=CC(=CC=C2)C(=O)C3=CC=CC=C3C(F)(F)F

Introduction

3'-Azetidinomethyl-2-trifluoromethylbenzophenone is a synthetic organic compound with a molecular weight of 319.33 g/mol and a CAS number of 898771-91-0. It belongs to the benzophenone class of compounds, which are known for their applications in various fields, including pharmaceuticals and materials science. The presence of an azetidine ring and a trifluoromethyl group in its structure suggests potential biological activity and unique chemical properties.

Synthesis and Preparation

The synthesis of 3'-Azetidinomethyl-2-trifluoromethylbenzophenone typically involves multi-step organic reactions. While specific synthesis protocols for this compound are not widely detailed in the literature, similar benzophenone derivatives are often prepared through condensation reactions or by modifying existing benzophenone structures with appropriate reagents.

Potential Applications and Biological Activity

While specific biological activity data for 3'-Azetidinomethyl-2-trifluoromethylbenzophenone is limited, compounds with similar structures have shown potential in various biological applications:

• Pharmaceuticals: Benzophenone derivatives are explored for their potential in drug development due to their ability to interact with biological targets.

• Materials Science: The trifluoromethyl group can impart unique physical properties, making such compounds useful in material synthesis.

Research Findings and Future Directions

Given the limited specific research on 3'-Azetidinomethyl-2-trifluoromethylbenzophenone, future studies could focus on its synthesis optimization, biological screening, and potential applications in pharmaceuticals or materials science. The presence of an azetidine ring and a trifluoromethyl group suggests potential for biological activity, warranting further investigation.